Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone

• IUPAC Name: cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone
• InChI: InChI=1S/C13H21NO/c1-11-7-3-2-6-10-14(11)13(15)12-8-4-5-9-12/h4-5,11-12H,2-3,6-10H2,1H3
• InChI Key: HWJRXOSXSXDYTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCCN1C(=O)C2CC=CC2
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone, also known as CX546, is a chemical compound that belongs to the class of Ampakines. Ampakines are a group of compounds that modulate the activity of the AMPA receptor, a type of glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory. CX546 is a potent and selective modulator of the AMPA receptor, and it has been studied extensively for its potential applications in the field of neuroscience.

Mechanism of Action

Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone modulates the activity of the AMPA receptor by increasing the conductance of ion channels that are activated by glutamate. This leads to an increase in the amplitude and duration of excitatory postsynaptic potentials, which enhances synaptic transmission and plasticity.
Biochemical and Physiological Effects:
This compound has been shown to enhance learning and memory in animal models. It has also been shown to increase the release of acetylcholine, a neurotransmitter that is important for cognitive function. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults.

Advantages and Limitations for Lab Experiments

One of the advantages of Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone is its potency and selectivity for the AMPA receptor. This makes it a useful tool for studying the role of the AMPA receptor in synaptic plasticity and cognitive function. However, one limitation of this compound is its relatively short half-life, which makes it difficult to use in long-term studies.

Future Directions

There are several potential future directions for research on Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone. One area of interest is the development of more potent and selective modulators of the AMPA receptor, which could have even greater therapeutic potential for the treatment of cognitive disorders. Another area of interest is the study of the long-term effects of this compound on synaptic plasticity and cognitive function. Finally, there is interest in exploring the potential use of this compound in combination with other drugs or therapies for the treatment of cognitive disorders.

Synthesis Methods

Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of cyclopentenone with 2-methylazepan-1-amine to form the corresponding imine intermediate. This intermediate is then reduced with sodium borohydride to yield the amine derivative. The final step involves the reaction of the amine derivative with acetyl chloride to form this compound.

Scientific Research Applications

Cyclopent-3-en-1-yl-(2-methylazepan-1-yl)methanone has been extensively studied for its potential applications in the field of neuroscience. It has been shown to enhance synaptic plasticity, which is the ability of synapses to strengthen or weaken over time in response to changes in neural activity. This property makes this compound a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease, schizophrenia, and depression.